Cas no 1403991-82-1 (3-Bromophenyl 2-(2,5-dibromophenyl)acetate)

• Product Name: 3-Bromophenyl 2-(2,5-dibromophenyl)acetate
• CAS No: 1403991-82-1
• MF: C₁₄H₉Br₃O₂
• MW: 448.932061910629
• CID: 2359737
• PubChem ID: 119081435
• Update Time: 2025-05-21

3-Bromophenyl 2-(2,5-dibromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-bromophenyl 2-(2,5-dibromophenyl)acetate
• 2,5-Dibromophenylacetic acid 3-bromophenyl ester
• Benzeneacetic acid, 2,5-dibromo-, 3-bromophenyl ester
• (3-bromophenyl) 2-(2,5-dibromophenyl)acetate
• AKOS030527877
• CS-M3359
• DB-217986
• 1403991-82-1
• 3-bromophenyl2-(2,5-dibromophenyl)acetate
• C12939
• SCHEMBL17740970
• CS-14978
• 3-Bromophenyl 2-(2,5-dibromophenyl)acetate

• Inchi： 1S/C14H9Br3O2/c15-10-2-1-3-12(8-10)19-14(18)7-9-6-11(16)4-5-13(9)17/h1-6,8H,7H2
• InChI Key： WAZJNUMRNCZAIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OC1C=CC=C(C=1)Br)Br

Computed Properties

• Exact Mass: 447.81322g/mol
• Monoisotopic Mass: 445.81527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.3

Additional information on 3-Bromophenyl 2-(2,5-dibromophenyl)acetate

Comprehensive Overview of 3-Bromophenyl 2-(2,5-dibromophenyl)acetate (CAS No. 1403991-82-1): Properties, Applications, and Industry Insights

The chemical compound 3-Bromophenyl 2-(2,5-dibromophenyl)acetate (CAS No. 1403991-82-1) is a brominated aromatic ester with significant relevance in organic synthesis and material science. Its unique molecular structure, featuring multiple bromine substituents, makes it a valuable intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in high-performance polymers, flame retardants, and specialty chemicals.

One of the key reasons for the growing attention toward 3-Bromophenyl 2-(2,5-dibromophenyl)acetate is its role in sustainable chemistry. As the global demand for eco-friendly materials rises, this compound's ability to enhance the properties of biodegradable plastics and reduce environmental impact has become a hot topic. Recent studies highlight its utility in green synthesis methods, aligning with the United Nations' Sustainable Development Goals (SDGs) for responsible consumption and production.

From a technical perspective, the compound's thermal stability and reactivity make it suitable for catalytic processes and cross-coupling reactions. Its bromine-rich structure allows for selective functionalization, enabling the creation of complex molecules with tailored properties. This has led to its adoption in pharmaceutical research, where it serves as a precursor for active pharmaceutical ingredients (APIs) targeting various therapeutic areas.

In the field of material science, 3-Bromophenyl 2-(2,5-dibromophenyl)acetate is gaining traction for its potential in electronic materials. With the rapid advancement of flexible electronics and OLED technologies, researchers are exploring its use as a dopant or modifier to improve conductivity and durability. Industry leaders are particularly interested in its compatibility with nanomaterials, which could pave the way for next-generation devices.

Safety and handling of CAS No. 1403991-82-1 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and storage conditions must be followed to ensure stability. Manufacturers and suppliers emphasize the importance of quality control and analytical testing to maintain purity and performance standards.

Market trends indicate a steady increase in the demand for brominated compounds, driven by their versatility in industrial applications. Analysts project that the 3-Bromophenyl 2-(2,5-dibromophenyl)acetate market will grow in tandem with sectors like renewable energy, automotive coatings, and advanced adhesives. Stakeholders are advised to monitor regulatory updates and patent landscapes to capitalize on emerging opportunities.

For researchers seeking synthetic protocols or spectroscopic data for CAS No. 1403991-82-1, recent publications in journals such as Organic Letters and Journal of Materials Chemistry provide detailed methodologies. Collaborative efforts between academia and industry are expected to further unlock the compound's potential, addressing challenges like scalability and cost-efficiency.

In summary, 3-Bromophenyl 2-(2,5-dibromophenyl)acetate represents a promising candidate for innovation across multiple disciplines. Its integration into cutting-edge technologies and alignment with sustainability goals underscore its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in shaping the future of functional materials and specialty chemicals.